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Compound of Interest

Compound Name: (6-Nitroquinolin-2-yl)methanol

Cat. No.: B1610250 Get Quote

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the synthesis of (6-nitroquinolin-2-yl)methanol.
This guide is designed to provide in-depth troubleshooting advice and frequently asked

questions to assist you in overcoming common challenges encountered during the synthesis of

this important chemical intermediate. As Senior Application Scientists, we have compiled this

resource based on established literature and practical laboratory experience to ensure

scientific integrity and experimental success.

Synthetic Pathway Overview
The most common and reliable synthetic route to (6-nitroquinolin-2-yl)methanol is a two-step

process starting from 2-methyl-6-nitroquinoline. The first step is the selective oxidation of the

methyl group to an aldehyde, followed by the reduction of the aldehyde to the desired primary

alcohol.
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Increase SeO2 to >1.1 eq. Ensure consistent reflux Consider catalytic aerobic oxidation Monitor by TLC and stop reaction promptly
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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